Cas no 259532-90-6 (1-(3-bromo-5-ethyl-2-hydroxyphenyl)ethan-1-one)

• Product Name: 1-(3-bromo-5-ethyl-2-hydroxyphenyl)ethan-1-one
• CAS No: 259532-90-6
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 3923543
• Update Time: 2026-04-17

1-(3-bromo-5-ethyl-2-hydroxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-bromo-5-ethyl-2-hydroxyphenyl)-
• 1-(3-bromo-5-ethyl-2-hydroxyphenyl)ethan-1-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-bromo-5-ethyl-2-hydroxyphenyl)ethan-1-one

Comprehensive Overview of 1-(3-bromo-5-ethyl-2-hydroxyphenyl)ethan-1-one (CAS No. 259532-90-6)

1-(3-bromo-5-ethyl-2-hydroxyphenyl)ethan-1-one, with the CAS number 259532-90-6, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This compound, characterized by its unique bromo and hydroxyphenyl functional groups, serves as a critical intermediate in the synthesis of complex molecules. Its structural features make it a valuable building block for researchers exploring novel drug candidates and advanced materials.

The growing interest in 1-(3-bromo-5-ethyl-2-hydroxyphenyl)ethan-1-one is driven by its potential applications in medicinal chemistry and biotechnology. Recent studies highlight its role in the development of enzyme inhibitors and antioxidant agents, aligning with the current focus on sustainable and health-centric innovations. Researchers are particularly intrigued by its molecular stability and reactivity, which are essential for designing next-generation therapeutics.

From an industrial perspective, CAS 259532-90-6 is often discussed in the context of green chemistry and eco-friendly synthesis. As environmental concerns rise, the demand for compounds that minimize toxic byproducts has increased. This compound’s selective bromination and hydroxyl group properties offer advantages in reducing waste during chemical processes, making it a topic of interest in sustainable manufacturing forums.

In the realm of organic electronics, 1-(3-bromo-5-ethyl-2-hydroxyphenyl)ethan-1-one has shown promise due to its electron-rich aromatic system. This aligns with the surge in searches for organic semiconductors and flexible electronic materials. Its potential use in OLEDs and photovoltaic devices is a hot topic among material scientists, reflecting broader trends in renewable energy and smart technology.

For those exploring structure-activity relationships (SAR), this compound’s substituted phenyl ring and ketone functionality provide a versatile scaffold. Questions like "How does bromination affect bioactivity?" or "What are the synthetic routes for 259532-90-6?" frequently appear in academic and industry discussions. These queries underscore the compound’s relevance in drug discovery pipelines and patent literature.

Analytical challenges associated with CAS 259532-90-6, such as chromatographic separation and spectroscopic characterization, are also widely debated. Techniques like HPLC, NMR, and mass spectrometry are often employed to ensure purity and validate structural integrity. These aspects are crucial for laboratories aiming to meet regulatory standards or publish reproducible research.

In summary, 1-(3-bromo-5-ethyl-2-hydroxyphenyl)ethan-1-one (CAS No. 259532-90-6) stands at the intersection of multiple scientific disciplines. Its applications span from pharmaceutical intermediates to advanced materials, resonating with contemporary themes like sustainability, health innovation, and technological advancement. As research progresses, this compound is poised to remain a focal point in both academic and industrial settings.